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Compound of Interest

Compound Name: Boc-Gly-OH-15N

Cat. No.: B558797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(tert-butoxycarbonyl)glycine-15N
(Boc-Gly-OH-15N), a stable isotope-labeled amino acid critical in modern biochemical and
pharmaceutical research. This document details its physicochemical properties, outlines its
primary application in peptide synthesis, and provides methodologies for the analysis of the
resulting labeled peptides.

Core Physicochemical Properties

The key distinction between Boc-Gly-OH and its 15N-labeled counterpart lies in the isotopic
composition of the nitrogen atom. This substitution of the naturally abundant 4N with 1°N
results in a precise mass shift without altering the chemical reactivity of the molecule. This
property is fundamental to its application as a tracer in various biochemical and metabolic
studies.

Quantitative Data Summary

The molecular formula and weight of both the standard and the 15N-labeled Boc-Gly-OH are
summarized below. This data is crucial for the accurate interpretation of mass spectrometry
results and for precise reagent preparation.
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Compound Molecular Formula Molecular Weight ( g/mol )
Boc-Gly-OH C7H13NOa4 175.18
Boc-Gly-OH-15N C7H1315NOa4 176.18

Note: The molecular weight of Boc-Gly-OH-15N is approximately 1 Dalton higher than the
unlabeled version due to the presence of the heavy nitrogen isotope.[1]

Isotopic Labeling and its Significance

The introduction of a stable isotope like 1°N into a molecule provides a powerful tool for
researchers. The diagram below illustrates the simple yet significant modification that
distinguishes Boc-Gly-OH-15N from its unlabeled form.
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Isotopic Labeling of Boc-Glycine

Boc-Gly-OH

C7H1314NOa4

Isotopic Substitution

Boc-Gly{OH-15N

C7H131°NOa4
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SPPS Workflow for °N-Labeled Peptides

Fmoc Deprotection
(20% Piperidine in DMF)

Washing
(DMF, DCM)

Coupling of Boc-Gly-OH-15N
(HBTU/DIPEA in DMF)

Washing
(DMF)

Final Deprotection & Cleavage
(TFA cocktail)

Analysis
(Mass Spec, NMR)
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Analytical Workflow for 1>N-Labeled Peptides

Purified °N-Labeled Peptide

Mass Spectrometry NMR Spectroscopy
(e.g., ESI-TOF, Orbitrap) (e.g., *H-1>N HSQC)

N
Data Analysis: Data Analysis:
- Confirm Mass Shift (+1 Da) - Signal Assignment
- Determine Isotopic Purity - Structural & Dynamic Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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